2-(1-Adamantyl)-4-chloro-5-[(4-fluorophenyl)methylamino]-3-pyridazinone

• Molecular Formula: C21H23ClFN3O
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 2-(1-adamantyl)-4-chloro-5-[(4-fluorophenyl)methylamino]pyridazin-3-one
• InChI: InChI=1S/C21H23ClFN3O/c22-19-18(24-11-13-1-3-17(23)4-2-13)12-25-26(20(19)27)21-8-14-5-15(9-21)7-16(6-14)10-21/h1-4,12,14-16,24H,5-11H2
• InChI Key: ANRSIGUDHUBZOA-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)N4C(=O)C(=C(C=N4)NCC5=CC=C(C=C5)F)Cl

Description

2-(1-adamantyl)-4-chloro-5-[(4-fluorophenyl)methylamino]-3-pyridazinone is an aromatic amine.

Scientific Research Applications

Pyridazinone Derivatives in Cancer Research

Pyridazinone derivatives, like the compound , have been studied for their potential in cancer treatment. Novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety have shown inhibitory activity against certain cancer cell lines, indicating their potential as anticancer agents (Qin et al., 2020). Additionally, pyridazinone derivatives have been evaluated for their anticancer, antiangiogenic, and antioxidant activities, with some showing significant effects against various cancer cell lines (Kamble et al., 2015).

Pyridazinone Derivatives in Antimicrobial Studies

Compounds structurally related to 2-(1-Adamantyl)-4-chloro-5-[(4-fluorophenyl)methylamino]-3-pyridazinone have been synthesized for potential antimicrobial applications. For instance, certain derivatives were tested for their antimicrobial efficacy, showing promising results against specific bacterial strains (Eisa et al., 1990).

Pyridazinone Derivatives in Herbicide Research

The pyridazinone class of compounds has been utilized in herbicide formulations, contributing to advancements in agricultural science. Studies have explored the modes of action of various pyridazinone herbicides, providing insights into their efficiency and environmental impact (Hilton et al., 1969).